Cas no 1696302-89-2 (3-(3,5-Dimethylphenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(3,5-Dimethylphenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 1696302-89-2
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 5565076
• PubChem ID: 126974674
• Update Time: 2025-06-29

3-(3,5-Dimethylphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1868412
• 1696302-89-2
• 3-(3,5-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine
• 3-(3,5-Dimethylphenyl)-2,2-dimethylcyclopropan-1-amine

• Inchi： 1S/C13H19N/c1-8-5-9(2)7-10(6-8)11-12(14)13(11,3)4/h5-7,11-12H,14H2,1-4H3
• InChI Key： RQQAEKJYWZIQMU-UHFFFAOYSA-N
• SMILES： NC1C(C2C=C(C)C=C(C)C=2)C1(C)C

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3,5-Dimethylphenyl)-2,2-dimethylcyclopropan-1-amine

Introduction to 3-(3,5-Dimethylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1696302-89-2)

3-(3,5-Dimethylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1696302-89-2) is a structurally unique organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. Its molecular framework, characterized by a cyclopropane ring substituted with a dimethylamine group and a 3,5-dimethylphenyl moiety, presents an intriguing scaffold for further chemical and biological exploration. This compound has been studied for its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The chemical structure of 3-(3,5-Dimethylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1696302-89-2) consists of a cyclopropane ring fused with an amine functional group and an aromatic ring system. The presence of the dimethyl substituents on both the cyclopropane and phenyl rings enhances the compound's steric hindrance and lipophilicity, which are critical factors in drug design. The cyclopropane ring itself is a well-known pharmacophore in medicinal chemistry due to its ability to adopt a conformationally rigid structure, which can improve binding affinity to biological targets.

In recent years, there has been growing interest in the development of small-molecule inhibitors that modulate enzyme activity through non-covalent interactions. The rigid structure of the cyclopropane ring in 3-(3,5-Dimethylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1696302-89-2) makes it an excellent candidate for designing such inhibitors. For instance, studies have shown that compounds with similar structural motifs can interact with enzymes by inducing conformational changes or by forming stable hydrophobic interactions within the active site.

One of the most compelling aspects of this compound is its potential role in the development of treatments for neurological disorders. The 3,5-dimethylphenyl group resembles structures found in certain neurotransmitter receptors and transporters, suggesting that it may have effects on central nervous system (CNS) function. Preliminary computational studies have indicated that this compound could interact with specific amino acid residues in target proteins, potentially leading to therapeutic benefits.

The synthesis of 3-(3,5-Dimethylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1696302-89-2) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the formation of the cyclopropane ring followed by functionalization with the dimethylamine group and the 3,5-dimethylphenyl substituent. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to improve efficiency and selectivity.

The pharmacological properties of this compound have been investigated through both in vitro and in vivo studies. In cell-based assays, 3-(3,5-Dimethylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1696302-89-2) has demonstrated potential as an inhibitor of certain enzymes involved in inflammatory pathways. These findings are particularly promising given the increasing recognition of inflammation as a key factor in various diseases.

Moreover, animal models have provided insights into the behavioral effects of this compound. Studies suggest that it may modulate neurotransmitter release or receptor activity in ways that could be beneficial for conditions such as anxiety or depression. However, further research is needed to fully elucidate its mechanism of action and to assess its safety profile.

The future direction of research on 3-(3,5-Dimethylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1696302-89-2) includes exploring its potential as a lead compound for drug development. By leveraging structure-based drug design principles and high-throughput screening techniques, researchers aim to optimize its efficacy and selectivity for therapeutic use. Additionally, investigating its interactions with other biological targets may uncover novel applications beyond its initial scope.

In conclusion,3-(3,5-Dimethylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1696302-89-2) represents a promising candidate for further exploration in pharmaceutical chemistry and medicinal biology. Its unique structural features and preliminary pharmacological activity make it an attractive scaffold for developing new therapeutic agents with potential applications in treating neurological disorders and other diseases associated with inflammation.